4-[(3-bromobenzyl)oxy]-3-methoxybenzonitrile

• IUPAC Name: 4-[(3-bromophenyl)methoxy]-3-methoxybenzonitrile
• InChI: InChI=1S/C15H12BrNO2/c1-18-15-8-11(9-17)5-6-14(15)19-10-12-3-2-4-13(16)7-12/h2-8H,10H2,1H3
• InChI Key: FGLIRLRXZNMZEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C#N)OCC2=CC(=CC=C2)Br
• Molecular Formula: C15H12BrNO2
• Molecular Weight: 318.16 g/mol

Description

4-[(3-bromobenzyl)oxy]-3-methoxybenzonitrile, also known as BBOB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BBOB belongs to the category of benzyl ether nitriles and is a white crystalline powder.

Mechanism of Action

The mechanism of action of 4-[(3-bromobenzyl)oxy]-3-methoxybenzonitrile is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to inhibit the activity of enzymes, such as COX-2 and MMP-9, which play a role in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This compound has also been found to inhibit the activity of enzymes, such as COX-2 and MMP-9, which play a role in inflammation and cancer progression. In addition, this compound has been shown to reduce oxidative stress and improve mitochondrial function in the brain, thereby exerting its neuroprotective effects.

Advantages and Limitations for Lab Experiments

4-[(3-bromobenzyl)oxy]-3-methoxybenzonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been found to have low toxicity and high bioavailability, making it a promising candidate for drug development. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

Several future directions can be explored in the research of 4-[(3-bromobenzyl)oxy]-3-methoxybenzonitrile. Firstly, more studies are needed to elucidate the mechanism of action of this compound. This will help in designing experiments to study its effects in different diseases. Secondly, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound. This will help in determining the optimal dosage and administration route for this compound. Thirdly, more studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials. This will help in determining its potential as a therapeutic agent for various diseases. Finally, more studies are needed to explore the potential of this compound in combination therapy with other drugs. This will help in enhancing its therapeutic efficacy and reducing the risk of drug resistance.

Scientific Research Applications

4-[(3-bromobenzyl)oxy]-3-methoxybenzonitrile has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported the anti-cancer properties of this compound. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. This compound has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.